Cas no 82875-42-1 (2-(2-methoxyphenyl)-N,4-dimethyl-1,3-thiazole-5-carboxamide)

• Product name: 2-(2-methoxyphenyl)-N,4-dimethyl-1,3-thiazole-5-carboxamide
• CAS No: 82875-42-1
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.32746
• CID: 1806943
• PubChem ID: 3068073

2-(2-methoxyphenyl)-N,4-dimethyl-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenyl)-N,4-dimethyl-1,3-thiazole-5-carboxamide
• DTXSID90232050
• RWQUXMQQPCENOI-UHFFFAOYSA-N
• 2-(2-Methoxyphenyl)-4-methylthiazole-5-methylcarboxamide
• 82875-42-1
• 5-Thiazolecarboxamide, N,4-dimethyl-2-(2-methoxyphenyl)-
• N,4-Dimethyl-2-(2-methoxyphenyl)-5-thiazolecarboxamide

• Inchi： InChI=1S/C13H14N2O2S/c1-8-11(12(16)14-2)18-13(15-8)9-6-4-5-7-10(9)17-3/h4-7H,1-3H3,(H,14,16)
• InChI Key： RWQUXMQQPCENOI-UHFFFAOYSA-N
• SMILES： CC1=C(SC(=N1)C2=CC=CC=C2OC)C(=O)NC

Computed Properties

• Exact Mass: 262.07759887g/mol
• Monoisotopic Mass: 262.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.5Ų